Cas no 1340316-77-9 (3-(4-Iodo-1H-pyrazol-1-yl)butanenitrile)

• Product Name: 3-(4-Iodo-1H-pyrazol-1-yl)butanenitrile
• CAS No: 1340316-77-9
• MF: C₇H₈IN₃
• MW: 261.062993049622
• CID: 5188461
• Update Time: 2026-03-05

3-(4-Iodo-1H-pyrazol-1-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-Iodo-1H-pyrazol-1-yl)butanenitrile
• STL584497
• 3-(4-Iodo-pyrazol-1-yl)-butyronitrile

• Inchi： 1S/C7H8IN3/c1-6(2-3-9)11-5-7(8)4-10-11/h4-6H,2H2,1H3
• InChI Key： SLRFMVSJIPJIQC-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)C(C)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 0.9
• Topological Polar Surface Area: 41.6

Additional information on 3-(4-Iodo-1H-pyrazol-1-yl)butanenitrile

Introduction to 3-(4-Iodo-1H-pyrazol-1-yl)butanenitrile (CAS No. 1340316-77-9)

3-(4-Iodo-1H-pyrazol-1-yl)butanenitrile (CAS No. 1340316-77-9) is a significant compound in the realm of medicinal chemistry, particularly in the development of novel bioactive molecules. This compound belongs to the pyrazole class, which is renowned for its diverse pharmacological properties and structural versatility. The presence of an iodo substituent at the 4-position of the pyrazole ring and a butanenitrile moiety at the 3-position endows it with unique chemical and biological characteristics that make it a valuable scaffold for further derivatization and investigation.

The 3-(4-Iodo-1H-pyrazol-1-yl)butanenitrile structure has garnered considerable attention due to its potential applications in drug discovery. Pyrazole derivatives are well-documented for their role in various therapeutic areas, including anti-inflammatory, antiviral, anticancer, and antimicrobial agents. The iodo group serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, enabling the construction of more complex molecular architectures.

Recent advancements in synthetic methodologies have enhanced the accessibility of 3-(4-Iodo-1H-pyrazol-1-yl)butanenitrile, making it a practical choice for medicinal chemists seeking to explore new pharmacophores. The butanenitrile moiety introduces a polar functional group that can interact with biological targets through hydrogen bonding or electrostatic interactions, thereby influencing the compound's binding affinity and selectivity.

In the context of drug development, 3-(4-Iodo-1H-pyrazol-1-yl)butanenitrile has been investigated for its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By modifying the pyrazole core with additional functional groups, researchers aim to develop inhibitors that can selectively target specific kinases, thereby minimizing side effects.

Moreover, the iodo substituent on the pyrazole ring allows for post-synthetic modifications that can fine-tune the biological activity of 3-(4-Iodo-1H-pyrazol-1-yl)butanenitrile. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or heteroaryl groups at various positions along the molecule. These modifications have been shown to enhance binding affinity to biological targets and improve pharmacokinetic properties.

Another area of interest is the exploration of 3-(4-Iodo-1H-pyrazol-1-yl)butanenitrile as a precursor for developing antimicrobial agents. The pyrazole scaffold is known to exhibit broad-spectrum antimicrobial activity, and the introduction of additional functional groups can further enhance this property. Recent studies have demonstrated that pyrazole derivatives can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways, making them promising candidates for combating drug-resistant strains.

The synthesis of 3-(4-Iodo-1H-pyrazol-1-yl)butanenitrile typically involves multi-step organic reactions starting from commercially available precursors. A common synthetic route includes the condensation of 4-methylpyrazole with cyanoacetamide under acidic conditions to form 3-amino-4-methylpyrazole. Subsequent iodination using iodine monochloride or NIS (N-nitrososuccinimide) yields 4-iodylatedpyrazole derivatives. The final step involves coupling with cyanoacetamide or related nitriles via nucleophilic substitution or condensation reactions to obtain 3-(4-Iodo-1H-pyrazol-1-y l)butanenitrile.

The purity and yield of 3-(4-Iodo -1H-pyrazol -1 -yl)butanenitrile are crucial factors that influence its applicability in drug discovery programs. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed techniques for characterizing and purifying this compound. Advances in crystallographic techniques have also provided insights into its molecular structure, aiding in rational drug design.

In conclusion,3-(4-Iodo -1H -pyra zol -1 -yl)butanenitrile (CAS No. 13403 16 -77 -9) represents a versatile building block in medicinal chemistry with significant potential for developing novel therapeutic agents. Its unique structural features and synthetic accessibility make it an attractive candidate for further exploration in drug discovery pipelines. As research continues to uncover new applications for this compound,3-(4-Iod o - 1 H-p y ra z ol - 1 - yl )bu ta nen itr ile is poised to play a pivotal role in addressing unmet medical needs across various therapeutic domains.